![molecular formula C17H20N4O3S B4130059 N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-pyridinylcarbonyl)hydrazinecarbothioamide](/img/structure/B4130059.png)
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-pyridinylcarbonyl)hydrazinecarbothioamide
Overview
Description
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-pyridinylcarbonyl)hydrazinecarbothioamide, also known as DPI-3290, is a chemical compound that has been synthesized for scientific research purposes. This compound has gained attention due to its potential applications in the field of cancer research.
Mechanism of Action
The mechanism of action of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-pyridinylcarbonyl)hydrazinecarbothioamide is not fully understood. However, it has been suggested that N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-pyridinylcarbonyl)hydrazinecarbothioamide may inhibit the activity of certain enzymes involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-pyridinylcarbonyl)hydrazinecarbothioamide has been shown to have minimal toxicity in vitro. In animal studies, N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-pyridinylcarbonyl)hydrazinecarbothioamide has been shown to inhibit tumor growth without causing significant toxicity or side effects.
Advantages and Limitations for Lab Experiments
One advantage of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-pyridinylcarbonyl)hydrazinecarbothioamide is its potential as a novel anti-cancer agent. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in cancer treatment.
Future Directions
Future research on N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-pyridinylcarbonyl)hydrazinecarbothioamide could focus on elucidating its mechanism of action and optimizing its use as an anti-cancer agent. Additionally, N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-pyridinylcarbonyl)hydrazinecarbothioamide could be studied for its potential use in combination with other anti-cancer drugs to enhance their efficacy. Further studies could also investigate the potential use of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-pyridinylcarbonyl)hydrazinecarbothioamide in other disease states beyond cancer.
Scientific Research Applications
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-pyridinylcarbonyl)hydrazinecarbothioamide has been studied for its potential use as an anti-cancer agent. In vitro studies have shown that N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-pyridinylcarbonyl)hydrazinecarbothioamide inhibits the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-pyridinylcarbonyl)hydrazinecarbothioamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(pyridine-2-carbonylamino)thiourea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O3S/c1-23-14-7-6-12(11-15(14)24-2)8-10-19-17(25)21-20-16(22)13-5-3-4-9-18-13/h3-7,9,11H,8,10H2,1-2H3,(H,20,22)(H2,19,21,25) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARXYWQBDPFIZEN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=S)NNC(=O)C2=CC=CC=N2)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-{[2-(4-sec-butylphenoxy)acetyl]amino}phenyl)-2-furamide](/img/structure/B4129977.png)
![methyl 5-[(diethylamino)carbonyl]-4-methyl-2-{[(2-{[2-(5-methyl-2-furyl)-4-quinolinyl]carbonyl}hydrazino)carbonothioyl]amino}-3-thiophenecarboxylate](/img/structure/B4129983.png)
![ethyl 4-{[(1-morpholin-4-ylcyclohexyl)methyl]amino}piperidine-1-carboxylate](/img/structure/B4129991.png)
![2-{4-[(propylamino)sulfonyl]phenoxy}-N-(2-pyridinylmethyl)acetamide](/img/structure/B4130006.png)
![3-(5-nitro-2-furyl)-2-[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]acrylonitrile](/img/structure/B4130019.png)
![N-[4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)phenyl]-4-methylbenzenesulfonamide](/img/structure/B4130020.png)
![N-(1-phenylethyl)-2-[4-(phenylsulfonyl)-1-piperazinyl]-4-quinazolinamine](/img/structure/B4130022.png)
![1-[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]-N-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)methanamine](/img/structure/B4130034.png)
![2-(ethylthio)-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)benzamide](/img/structure/B4130038.png)
![N-(4-chlorobenzyl)-2-[(3,4-diethoxyphenyl)acetyl]hydrazinecarbothioamide](/img/structure/B4130044.png)
![1-(2-chloro-4-nitrophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine](/img/structure/B4130065.png)